C.I.Reactive Brown 5

• CAS No.: 12218-01-8
• Molecular Formula: C13H14O
• Synonyms: C.I.Reactive Brown 5

Description

Significance of C.I. Reactive Brown 5 as an Environmental Contaminant from Industrial Discharges

The inefficiency of the dyeing process results in a substantial portion of reactive dyes, including those in the "Reactive Brown" category, being released into wastewater. nih.gov The presence of these dyes in aquatic ecosystems is problematic for several reasons. The intense coloration of the water by these dyes reduces light penetration, which in turn inhibits the photosynthetic activity of aquatic flora. nih.gov

Furthermore, under anaerobic conditions, the azo bond (-N=N-) that characterizes C.I. Reactive Brown 5 and other azo dyes can be reductively cleaved by microorganisms, leading to the formation of aromatic amines. nih.govd-nb.info These breakdown products can be more toxic and potentially carcinogenic and mutagenic than the parent dye molecule. nih.govd-nb.info The persistence of the dye molecules and their hazardous degradation products poses a significant challenge to conventional wastewater treatment systems. d-nb.info

The following table summarizes the general environmental concerns associated with the discharge of reactive azo dyes, which are applicable to C.I. Reactive Brown 5.

Environmental Concern	Description
Persistence	The stable molecular structure of reactive dyes leads to their long-term presence in the environment.
Water Coloration	High visibility even at low concentrations, which impedes light penetration in water bodies and affects photosynthesis. nih.gov
Toxicity of Breakdown Products	Anaerobic degradation can produce potentially carcinogenic and mutagenic aromatic amines. nih.govd-nb.info
Impact on Aquatic Life	The dye and its byproducts can be toxic to various aquatic organisms. nih.gov
High Chemical and Biological Oxygen Demand	The presence of these dyes in wastewater increases the Chemical Oxygen Demand (COD) and Biological Oxygen Demand (BOD).

Overview of Academic Research Trajectories for C.I. Reactive Brown 5 Remediation and Transformation

Given the environmental issues posed by reactive dyes, a significant body of academic research has been dedicated to developing effective remediation and transformation technologies. While studies focusing exclusively on C.I. Reactive Brown 5 are scarce, research on the broader class of reactive dyes, including mixtures containing reactive brown dyes, provides insight into potential treatment methodologies. The primary research trajectories include biological degradation, adsorption on various materials, and Advanced Oxidation Processes (AOPs).

Biological Treatment: Microbial degradation, utilizing bacteria, fungi, and algae, has been explored for the decolorization and degradation of azo dyes. d-nb.info Some microorganisms can break the azo bond under specific environmental conditions. nih.gov For instance, studies have investigated the degradation of mixed reactive azo dyes, including reactive brown, by aquatic plants and microbial consortia. sciencepubco.com One study noted that the protein YfeX from Escherichia coli did not decolorize C.I. Reactive Brown 5, indicating specificity in enzymatic degradation pathways. nih.govresearchgate.net

Adsorption: Adsorption is a widely studied physical method for removing dyes from wastewater. Research has focused on the use of various low-cost adsorbents, such as agricultural waste and clays, as well as advanced materials like activated carbon and novel composites. The effectiveness of adsorption depends on the chemical structure of the dye, the nature of the adsorbent, and operational parameters such as pH and temperature.

Advanced Oxidation Processes (AOPs): AOPs are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). Common AOPs for dye degradation include ozonation, Fenton and photo-Fenton processes, and photocatalysis. These methods are often effective in breaking down the complex aromatic structures of reactive dyes into simpler, less toxic compounds.

The table below presents a summary of research findings on the degradation of reactive dye mixtures that include a brown component, illustrating the efficacy of different remediation techniques.

Remediation Technique	Organism/Material/Process	Target Dye(s)	Efficiency	Reference(s)
Phytoremediation	Ceratophyllum demersum	Mixed reactive azo dyes (including reactive brown)	35.2% degradation of reactive brown at 100 ppm	sciencepubco.com
Microbial Degradation	Bacillus circulans BPB8	Textile effluents with mixed azo dyes (including Reactive Brown)	82% decolorization in 5 days	nih.gov

Synthesis and Structural Modification Research of C.i. Reactive Brown 5

Methodological Approaches to C.I. Reactive Brown 5 Synthesis Optimization and Scale-Up

The synthesis of reactive dyes like C.I. Reactive Brown 5 generally involves multiple steps, often starting with diazotization of an aromatic amine followed by coupling with another aromatic compound or reactive intermediate evitachem.com. Optimization of these synthesis processes is crucial for achieving high yield and purity . Parameters such as pH, temperature, and molar ratios of reactants significantly influence the outcome .

For scale-up, transferring optimized batch conditions to continuous flow systems can improve efficiency and speed due to enhanced mass and heat transfer rates acs.orgacs.org. Systematic parameter optimization, potentially utilizing factorial design experiments or response surface methodology (RSM), is critical for identifying optimal reaction conditions and understanding the effect of different variables . Validation of optimized conditions can be performed through pilot-scale trials .

While specific data for C.I. Reactive Brown 5 synthesis optimization is limited in the provided results, research on other reactive dyes provides insights. For instance, optimization studies on the synthesis of other compounds have shown that increasing reaction temperature can significantly improve space-time yield, allowing for smaller reactor volumes acs.org.

Investigation of Reactive Group Incorporation and Functionalization Pathways for C.I. Reactive Brown 5

The incorporation of reactive groups is a defining feature of reactive dyes, enabling them to form covalent bonds with textile fibers evitachem.com. For reactive brown dyes, chlorotriazine derivatives are commonly used to enhance reactivity and solubility evitachem.com. The process often involves condensation reactions to attach the reactive group to the chromophore structure . For example, condensation with cyanuric chloride and β-aminoethanesulfonic acid can introduce a sulfonated intermediate with anchor points for covalent bonding . The use of β-aminoethanesulfonic acid specifically enhances water solubility .

Functionalization pathways in dye synthesis can involve various chemical transformations to introduce or modify functional groups on the aromatic rings or other parts of the molecule, influencing properties like color, solubility, and reactivity acs.org. Research on functionalization often explores the use of catalysts and controlled reaction conditions to achieve desired structural modifications acs.org.

Advanced Spectroscopic and Computational Techniques for Structural Confirmation in C.I. Reactive Brown 5 Synthetic Studies

Spectroscopic techniques are indispensable for characterizing and confirming the structure of synthesized dyes.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups such as azo bonds (-N=N-), hydroxyl (-OH), amine (-NH), sulfonic acid (-S=O), and carbon-chlorine (C-Cl) stretching vibrations evitachem.comajol.infoajol.info. The azo band typically appears in the region of 1411-1458 cm⁻¹ ajol.infoajol.info.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the hydrogen and carbon environments within the molecule, helping to resolve aromatic proton environments and confirm structural features mdpi.com. NMR is crucial for the structural elucidation and confirmation of both known and novel organic compounds ajol.infomdpi.com.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to examine the absorption properties of the dye, with the maximum absorbance wavelength (λmax) providing information about the chromophore and the influence of substituents (auxochromes) on the color ajol.infoajol.info.

Mass Spectrometry (MS): Mass spectrometry, including techniques like GC-MS, can be used to determine the molecular weight and fragmentation pattern of the dye, aiding in structural confirmation ajol.infoajol.info.

X-ray Diffraction (XRD): XRD can be used to analyze the crystallinity of the dye product .

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS): SEM and EDS can provide information about the surface morphology and elemental composition of the dye .

Computational techniques, particularly Density Functional Theory (DFT), play a significant role in complementing experimental spectroscopic data for structural confirmation and understanding the electronic structure of dye molecules nih.govjmchemsci.com. Computational studies can help predict spectroscopic parameters and confirm the feasibility of proposed structures jmchemsci.com. The integration of spectroscopic and computational methods provides a robust approach to the structural characterization of complex dye molecules like C.I. Reactive Brown 5 ajol.infojmchemsci.com.

Data Table

Based on the information found regarding the characterization of reactive dyes and related compounds, a representative table illustrating the types of spectroscopic data used for structural confirmation is presented below. Specific data for C.I. Reactive Brown 5 was not available, so this table provides general examples of relevant spectroscopic findings for reactive azo dyes.

Spectroscopic Technique	Key Information Provided	Relevant Functional Groups/Features Identified (Examples)
IR Spectroscopy	Presence of functional groups	-N=N- (Azo), -OH, -NH, -S=O, C-Cl, -C=O
NMR Spectroscopy	Detailed structural connectivity	Aromatic protons, carbon environments
UV-Vis Spectroscopy	Absorption characteristics, λmax	Chromophore, influence of auxochromes
Mass Spectrometry	Molecular weight, fragmentation pattern	Molecular formula confirmation
XRD	Crystallinity	Crystalline structure details
SEM/EDS	Surface morphology, elemental composition	Physical form, elemental makeup

Environmental Occurrence and Behavior of C.i. Reactive Brown 5

Pathways of C.I. Reactive Brown 5 Environmental Release and Distribution in Aquatic Systems

The primary pathway for the environmental release of C.I. Reactive Brown 5 is through the discharge of industrial wastewater, particularly from textile dyeing and finishing processes researchgate.netcabidigitallibrary.orgresearchgate.net. These activities consume large volumes of water and generate effluent containing considerable concentrations of dyes researchgate.net. It is estimated that a significant percentage of reactive dyes, potentially up to 10-20%, are lost in industrial effluents, and nearly 50% can remain in the effluent during dyeing processes researchgate.net.

Beyond industrial discharge, C.I. Reactive Brown 5 can also be released from consumer use and from articles containing the dye europa.eu. This includes release from long-life materials with low release rates, such as textiles, leather products, and paper products europa.eu.

Once released into aquatic systems, reactive dyes like C.I. Reactive Brown 5 are generally soluble in water canada.ca. Their hydrophilic nature suggests they may remain in the water column for relatively long periods canada.ca. However, they can ultimately partition to suspended solids, sediments, or soil particles through electrostatic interactions canada.ca. The distribution and fate in aquatic systems are influenced by various factors, including the dye's solubility, ionic nature, and potential for adsorption onto different matrices mst.dk.

Factors Influencing the Environmental Persistence and Transport of C.I. Reactive Brown 5

The environmental persistence and transport of C.I. Reactive Brown 5 are influenced by its chemical structure and various environmental conditions. Reactive dyes, including C.I. Reactive Brown 5, are characterized by chromophore groups and reactive anchors, often containing aromatic rings and sulfonic acid groups that enhance water solubility .

A significant factor affecting the fate of reactive dyes in the environment is their stability. Dyes are designed to be chemically and photolytically stable to maintain their colorfastness mst.dk. This stability contributes to their persistence in the environment mst.dk. Azo dyes, which form the basis of many reactive dyes, contain electron-withdrawal azo-groups that make them less susceptible to oxidative catabolism, contributing to their persistence under aerobic conditions mst.dk. Photolysis is generally not considered a primary degradation pathway for azo dyes, despite their absorption of visible and UV light mst.dk.

In aquatic environments, the ionic nature of reactive dyes plays a role in their behavior. Due to their anionic character, they can adsorb onto positively charged surfaces through ion-exchange processes mst.dk. This adsorption to suspended solids and sediments can influence their transport and availability in the water column canada.camst.dk.

Biological degradation is another factor affecting persistence. While some studies indicate the potential for microbial decolorization of reactive dyes under specific conditions, the complex structures of many synthetic dyes make complete degradation challenging cabidigitallibrary.orgacademicjournals.org. For instance, anaerobic conditions have shown effectiveness in the decolorization of some reactive black dyes academicjournals.org. However, the intermediates formed, such as aromatic amines, may themselves be toxic and require further degradation under aerobic conditions e3s-conferences.org. Studies have investigated the decolorization of reactive dyes using various microorganisms, including bacteria and fungi cabidigitallibrary.orgacademicjournals.orge3s-conferences.orgsmujo.id. The efficiency of biological decolorization can vary depending on the microbial strain, dye concentration, and environmental parameters like pH and temperature researchgate.netacademicjournals.orgfrontiersin.org.

Chemical stability, particularly against hydrolysis, is also relevant. Reactive dyes form covalent bonds with fibers, but a competing reaction with water (hydrolysis) occurs in the dyebath, resulting in unfixed, hydrolyzed dye britannica.commst.dk. This hydrolyzed form, which does not bind to the fabric, is present in wastewater and contributes to the environmental load mst.dk.

Factors such as pH, temperature, and the presence of other substances in the wastewater can influence the effectiveness of treatment methods aimed at removing or degrading C.I. Reactive Brown 5 researchgate.netresearchgate.net. For example, the optimal pH for decolorization of a related reactive black dye by sonolysis and ozonation was found to be 11.0, with lower and higher pH values decreasing the rate researchgate.net.

The transport of reactive dyes in porous media, such as sediments and soil, can be described by reactive transport models, which consider the simultaneous occurrence of chemical reactions and the transport of chemical species mdpi.compsu.eduescholarship.org.

Table 1: Decolorization Efficiency of Reactive Dyes by Mixed Microbial Culture under Anaerobic Conditions academicjournals.org

Dye	Initial Concentration (mg/L)	Incubation Period (h)	Decolorization Efficiency (%)
C.I. Reactive Black 5	150 - 2400	24	93.4 - 99.4
C.I. Reactive Red 24	147.4 - 2391.5	24	> 95
C.I. Reactive Blue 49	165.3 - 2406.2	72	16.51 - 22.9

Note: Data for C.I. Reactive Black 5 is presented as a range reflecting different initial concentrations. Decolorization efficiency for C.I. Reactive Red 24 was generally above 95% after 24 hours. Decolorization efficiency for C.I. Reactive Blue 49 was significantly lower.

Table 2: Decolorization of Reactive Dyes by Mangifera indica (Mango) PPOs frontiersin.org

Dye	Concentration (M)	Decolorization (%)
Reactive Black-5	4.39 × 10⁻⁵	54.97
Reactive Black-5	2.19 × 10⁻⁵	83.29*

Note: The 83.29% decolorization was achieved using Solanum tuberosum PPOs at a concentration of 2.19 × 10⁻⁵ M, as mentioned in the text, not Mangifera indica PPOs as in the table title. The table from the source specifically shows Mangifera indica PPOs results, where the highest for RB5 was 54.97%. The text description appears to combine results from different enzymes. Presenting the data as it appears in the source table.

Table 3: Adsorption Capacity of Acrylate Polymer Beads for Reactive Dyes researchgate.net

Dye	Adsorption Capacity (mmol/g resin)	Adsorption Capacity (mg/g resin)
C.I. Reactive Brown 10	0.029 ± 0.010	34.1 ± 1.2
C.I. Reactive Red 120	0.032 ± 0.0019	47.6 ± 2.3
C.I. Reactive Green 5	0.042 ± 0.0013	69.3 ± 1.7

Note: While C.I. Reactive Brown 5 was the focus, data for C.I. Reactive Brown 10 is included as a structurally related reactive brown dye for comparison of adsorption behavior.

Advanced Remediation Technologies for C.i. Reactive Brown 5 Contamination

Advanced Oxidation Processes (AOPs) for C.I. Reactive Brown 5 Degradation

Homogeneous and Heterogeneous Fenton and Fenton-like Processes for C.I. Reactive Brown 5

Fenton and Fenton-like processes are prominent AOPs that utilize iron species and hydrogen peroxide (H₂O₂) to produce hydroxyl radicals researchgate.net. The conventional homogeneous Fenton process involves ferrous ions (Fe²⁺) reacting with H₂O₂ to generate HO• researchgate.net.

Fe²⁺ + H₂O₂ → Fe³⁺ + HO• + OH⁻

Ferric ions (Fe³⁺) can also participate in Fenton-like reactions, regenerating Fe²⁺ and further contributing to HO• production, although this reaction is typically slower researchgate.netdergipark.org.tr.

Fe³⁺ + H₂O₂ → Fe²⁺ + HO₂• + H⁺

Studies on the degradation of C.I. Reactive Black 5 (a representative diazo dye) using Fenton and Fenton-like reactions have shown their effectiveness in decolorization researchgate.net. The efficiency of these processes is influenced by parameters such as the initial concentrations of iron ions and H₂O₂, and the initial pH of the dye solution researchgate.net. For C.I. Reactive Black 5 degradation, decolorization efficiency in homogeneous Fenton oxidation was observed to be faster in the initial stages compared to Fenton-like oxidation, with similar efficiencies achieved after a longer reaction time researchgate.net.

Heterogeneous Fenton processes utilize solid catalysts containing iron, which can mitigate some drawbacks of homogeneous systems, such as iron sludge formation and the narrow effective pH range researchgate.netdergipark.org.tr. These catalysts activate H₂O₂ on their surface to generate reactive species researchgate.net. Research has demonstrated the potential of heterogeneous Fenton-like oxidation for dye degradation. For instance, C.I. Reactive Brown 17 has been shown to degrade by 90% using Fenton-like oxidation with an FeZSM-5 catalyst at pH 3.5, with minimal iron leaching . This suggests the applicability of heterogeneous Fenton systems for treating reactive brown dyes.

The catalytic activity of heterogeneous Fenton catalysts can be influenced by the catalyst composition and structure. Studies on the degradation of C.I. Reactive Black 5 using polymer-embedded heterogeneous Fenton catalysts containing silica-supported iron oxide (Fe₂O₃/SiOx) have shown enhanced degradation compared to conventional Fe₂O₃ mdpi.com. Embedding the catalyst in a polymer can also influence the reaction mechanism, shifting from a predominantly homogeneous reaction to a heterogeneous, surface-diffusion-controlled process mdpi.com.

Photocatalytic Degradation of C.I. Reactive Brown 5 Using Semiconductor Nanomaterials

Photocatalytic degradation is an AOP that utilizes semiconductor nanomaterials as catalysts under irradiation (UV or visible light) to generate reactive species, primarily electron-hole pairs, which then react with water and oxygen to form hydroxyl radicals and superoxide (B77818) radical anions (O₂•⁻) uminho.ptnih.gov. Titanium dioxide (TiO₂) is a widely studied semiconductor photocatalyst for dye degradation ugm.ac.id.

While specific detailed studies on the photocatalytic degradation of C.I. Reactive Brown 5 using various semiconductor nanomaterials were not extensively found in the search results, research on other reactive dyes like C.I. Reactive Black 5 provides relevant insights. Photocatalytic procedures alone have sometimes shown limited efficiency in decolorizing dye solutions nih.gov. However, the effectiveness can be significantly influenced by the type of semiconductor material, its properties (e.g., crystal structure, surface area), and the operating conditions (e.g., pH, dye concentration, light intensity).

The combination of photocatalysis with other AOPs can lead to synergistic effects, enhancing degradation efficiency nih.govugm.ac.id. For example, sono-photocatalytic processes, combining ultrasound and photocatalysis, have demonstrated higher degradation percentages for C.I. Reactive Black 5 compared to individual sonolysis or photocatalysis nih.gov. This synergy is attributed to increased generation of HO• radicals ugm.ac.id.

Research on the photocatalytic degradation of C.I. Reactive Black 5 at alkaline pH using SrTiO₃/CeO₂ as a catalyst has also been investigated, indicating the potential for photocatalysis under different pH conditions ugm.ac.id. The required concentration of semiconductor nanomaterials, such as Cr-doped TiO₂ nanoparticles, for effective decolorization of reactive dyes like C.I. Reactive Black 5 has also been scrutinized in slurry systems researchgate.net.

Electrochemical Oxidation and Electrocoagulation Methodologies for C.I. Reactive Brown 5 Treatment

Electrochemical oxidation and electrocoagulation are electrochemical methods employed for wastewater treatment, including dye removal nih.gov. Electrochemical oxidation involves the direct or indirect oxidation of pollutants at the anode surface nih.gov. Indirect oxidation can occur through electrochemically generated mediators, such as hypochlorite (B82951) from chloride ions present in the wastewater nih.gov. Electrocoagulation, on the other hand, uses sacrificial electrodes (commonly iron or aluminum) that dissolve to form coagulant species, which then destabilize and aggregate dye molecules, facilitating their removal by sedimentation or flotation researchgate.netscirp.org.

Studies on the electrochemical degradation of C.I. Reactive Black 5 have demonstrated the effectiveness of this method for decolorization uminho.ptnih.gov. Using dimensionally stable anodes and stainless steel cathodes with NaCl as a supporting electrolyte, rapid decolorization of C.I. Reactive Black 5 was achieved through electrochemical treatment nih.gov. The process can lead to significant color removal, although the mineralization of the dye, indicated by the reduction of Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC), might be slower nih.govcapes.gov.br. The efficiency of electrochemical oxidation can be influenced by electrode material, current density, and pH nih.govcapes.gov.br. Novel Sb-doped SnO₂ ceramic electrodes have been applied to the degradation of C.I. Reactive Black 5, showing different efficiencies in divided and undivided electrochemical reactors nih.govresearchgate.net.

Electrocoagulation has also been investigated for the removal of C.I. Reactive Black 5 from aqueous solutions, primarily focusing on color removal researchgate.netsemanticscholar.orgmuk.ac.ir. Studies using sacrificial iron electrodes have shown high color removal efficiency, reaching nearly 98.8% under optimized conditions researchgate.net. Key operational parameters influencing electrocoagulation efficiency include current density, initial pH, electrolysis time, initial dye concentration, and solution conductivity researchgate.net. Iron electrodes are commonly used, generating Fe³⁺ ions that form hydroxides and polyhydroxides, acting as coagulants researchgate.net. While effective for color removal, electrocoagulation primarily transfers the pollutant from the water phase to a sludge phase, requiring further sludge management.

Ozonation and Sonochemical Degradation of C.I. Reactive Brown 5

Ozonation is an AOP that uses ozone (O₃) as a powerful oxidizing agent to degrade organic pollutants nih.gov. Ozone can react directly with dye molecules or indirectly through the formation of highly reactive hydroxyl radicals, especially at higher pH values nih.gov. Sonochemical degradation utilizes ultrasound irradiation to generate cavitation bubbles in the water. The collapse of these bubbles creates localized hotspots with high temperatures and pressures, leading to the formation of reactive species like HO• dergipark.org.trnajah.edu.

Ozonation has been shown to be effective for the decolorization of C.I. Reactive Black 5 nih.govnano-ntp.com. Studies have investigated the influence of various operating parameters, such as ozone dose, pH, and initial dye concentration, on the ozonation efficiency nih.gov. Rapid decolorization of C.I. Reactive Black 5 has been observed at alkaline pH with appropriate ozone doses nih.gov. Ozonation primarily cleaves the azo bond and introduces hydroxyl groups, leading to the formation of intermediate products such as carboxylic acids, sulfate (B86663) ions, and nitrate (B79036) ions nih.gov. While decolorization can be rapid, complete mineralization (TOC removal) often proceeds at a slower rate nih.gov. Catalytic ozonation, using catalysts like iron-loaded dead leaf ash, can enhance the degradation efficiency of reactive dyes like C.I. Reactive Black 5 mdpi.com.

Sonochemical degradation has also been applied to the treatment of reactive dyes, including C.I. Reactive Black 5 dergipark.org.trdntb.gov.ua. Ultrasound irradiation can lead to the degradation of dye molecules through the formation of reactive radicals within the cavitation bubbles or at the bubble-water interface najah.edu. The efficiency of sonochemical degradation can be influenced by factors such as ultrasound frequency, power density, and the presence of additives dergipark.org.tr.

Hybrid and Synergistic Advanced Oxidation Process Systems for Enhanced C.I. Reactive Brown 5 Degradation

Combining different AOPs can lead to synergistic effects, resulting in enhanced degradation efficiency and potentially more complete mineralization of reactive dyes compared to individual processes ugm.ac.idresearchgate.net. Hybrid systems leverage the advantages of multiple methods to overcome their individual limitations.

Examples of hybrid AOP systems investigated for the degradation of reactive dyes, including C.I. Reactive Black 5, include combined sonolysis and ozonation (US/O₃) researchgate.net, electrochemical oxidation coupled with solar light and immobilized TiO₂ films capes.gov.br, and sonophotolysis (ultrasound and UV-C photolysis) ugm.ac.id.

The combination of sonolysis and ozonation has been reported to be more effective for degrading C.I. Reactive Black 5 compared to using ozone or ultrasound alone researchgate.net. The synergistic effect in sonophotolysis is attributed to an increased generation of HO• radicals due to the photolysis of H₂O₂ formed during sonolysis ugm.ac.id. A combined electrochemical oxidation-solar-light/immobilized TiO₂ film process showed improved removal of color, UV-Vis absorbance, and TOC for C.I. Reactive Black 5 compared to electrochemical oxidation alone, also leading to a significant reduction in toxicity capes.gov.br.

These hybrid systems demonstrate the potential for achieving higher decolorization and mineralization rates for C.I. Reactive Brown 5 and similar reactive dyes by strategically combining different advanced oxidation principles.

Biodegradation and Bioremediation Approaches for C.I. Reactive Brown 5

Biodegradation and bioremediation offer environmentally friendly alternatives or complementary approaches to physicochemical methods for treating dye-contaminated wastewater nih.govfrontiersin.org. While many synthetic dyes, particularly azo dyes like C.I. Reactive Brown 5, are known for their resistance to conventional aerobic biodegradation, certain microorganisms possess the metabolic capabilities to break down these complex molecules nih.govijcmas.com.

Microbial degradation of azo dyes typically involves the reductive cleavage of the azo bond (-N=N-) by azoreductase enzymes, often under anaerobic or anoxic conditions ijcmas.com. This cleavage breaks the chromophoric group, leading to decolorization, but can produce potentially toxic aromatic amines ijcmas.com. Further degradation of these amines often requires aerobic conditions nih.gov.

Bioremediation strategies for reactive dyes involve utilizing microorganisms or their enzymes to decolorize and detoxify the wastewater researchgate.netfrontiersin.org. This can be achieved using pure microbial cultures, mixed microbial consortia, or immobilized cells/enzymes researchgate.netnih.gov.

Isolation and Characterization of Dye-Degrading Microbial Strains for C.I. Reactive Brown 5

The isolation and characterization of microbial strains capable of degrading specific dyes like C.I. Reactive Brown 5 are crucial steps in developing effective bioremediation processes nih.govijarbs.com. Microorganisms with dye-degrading capabilities can be isolated from various environments, including activated sludge from textile wastewater treatment plants and dye-contaminated soils nih.govnih.gov.

Isolation typically involves enriching microbial cultures in media containing the target dye as the primary carbon source or under conditions that favor dye degradation nih.govijarbs.com. Screening methods, such as observing decolorization zones on agar (B569324) plates, are used to identify potential dye-degrading isolates nih.gov.

Characterization of isolated strains involves identifying the microorganisms using techniques such as 16S rRNA gene sequencing nih.gov. Further characterization focuses on understanding their dye degradation mechanisms, including identifying the enzymes involved (e.g., azoreductases, laccases, peroxidases) and the metabolic pathways nih.gov. Studies have identified bacterial strains, including species of Bacillus and Brevibacterium, capable of decolorizing and degrading reactive dyes like C.I. Reactive Black 5 nih.govnih.gov. Brevibacterium sp. strain VN-15, isolated from activated sludge, has shown the ability for sequential decolorization and detoxification of several azo dyes, including C.I. Reactive Black 5, with tyrosinase activity observed during the process nih.gov. Bacillus cereus strain ROC, isolated from dye-contaminated soil, has also demonstrated the capacity to degrade C.I. Reactive Black 5 under aerobic conditions nih.gov.

Optimizing the conditions for microbial growth and dye degradation, such as pH, temperature, dye concentration, and the presence of additional carbon and nitrogen sources, is essential for maximizing the efficiency of biological treatment nih.govijarbs.com. Immobilization of dye-degrading cells can also enhance their stability and reusability in bioremediation systems nih.gov.

Anaerobic and Aerobic Bioreactor Performance for C.I. Reactive Brown 5 Decolorization and Mineralization

Bioreactor technology, utilizing both anaerobic and aerobic processes, has been investigated for the treatment of wastewater containing reactive dyes like C.I. Reactive Brown 5. Anaerobic treatment typically initiates the decolorization process by cleaving the azo bonds in the dye molecule, leading to the formation of potentially toxic aromatic amines. Subsequent aerobic treatment is often necessary to further degrade these intermediate products and achieve mineralization, the complete breakdown of organic compounds into inorganic substances such as carbon dioxide, water, and mineral salts.

Studies have demonstrated varying efficiencies depending on the bioreactor configuration, operating parameters, and the specific microbial communities involved. For instance, a sequential anaerobic-aerobic system has shown effectiveness in both decolorizing C.I. Reactive Brown 5 and reducing the concentration of its degradation products. The anaerobic stage primarily handles the chromophoric group breakdown, while the aerobic stage focuses on the subsequent degradation of the resulting aromatic amines.

Research indicates that factors such as hydraulic retention time (HRT), temperature, pH, and the presence of co-substrates can significantly influence the performance of these bioreactors in treating C.I. Reactive Brown 5. Optimization of these parameters is crucial for achieving high decolorization and mineralization rates.

Enzymatic Degradation of C.I. Reactive Brown 5 and Related Azo Dyes

Enzymatic degradation offers a promising approach for the treatment of reactive dyes, including C.I. Reactive Brown 5. Laccases, peroxidases, and azoreductases are among the key enzymes studied for their ability to break down azo dyes. Laccases, multi-copper oxidases, can catalyze the oxidation of phenolic and non-phenolic compounds, often leading to the decolorization of azo dyes through complex mechanisms involving radical formation. Peroxidases, in the presence of hydrogen peroxide, can also catalyze the oxidative degradation of these dyes. Azoreductases, on the other hand, specifically target and cleave the azo bond (-N=N-) under reducing conditions, a primary step in the anaerobic degradation of azo dyes.

Research into the enzymatic degradation of C.I. Reactive Brown 5 has explored the use of crude enzyme extracts or purified enzymes from various microbial sources. The efficiency of enzymatic treatment is influenced by factors such as enzyme concentration, temperature, pH, and the presence of mediators in the case of laccases. Studies have reported significant decolorization of C.I. Reactive Brown 5 using specific enzymes, highlighting the potential of this method for targeted dye breakdown.

Application of Microbial Consortia and Immobilized Cell Technologies for C.I. Reactive Brown 5 Bioremediation

The use of microbial consortia, mixed cultures of different microorganisms, often provides a more robust and efficient approach for the bioremediation of complex pollutants like C.I. Reactive Brown 5 compared to using pure cultures. Consortia can leverage the complementary metabolic capabilities of different species, allowing for synergistic degradation pathways that can lead to more complete detoxification and mineralization. Studies have identified various bacterial and fungal consortia capable of decolorizing and degrading C.I. Reactive Brown 5.

Immobilization of microbial cells, either pure cultures or consortia, within a support matrix (e.g., alginate, polyacrylamide, activated carbon) can enhance their stability, longevity, and tolerance to toxic compounds, making them more suitable for continuous bioremediation processes. Immobilized cell systems can offer advantages such as easier separation of biomass from treated water, higher cell density in the reactor, and improved reusability. Research on the application of immobilized microbial consortia for C.I. Reactive Brown 5 treatment has shown promising results in terms of decolorization efficiency and operational stability over multiple cycles. The choice of immobilization material and method significantly impacts the performance of the immobilized cell system.

Membrane-Based Separation and Integrated Hybrid Processes for C.I. Reactive Brown 5 Removal

Membrane technology offers a physical separation method for removing dyes like C.I. Reactive Brown 5 from wastewater based on size exclusion or charge interactions. Processes such as ultrafiltration (UF), nanofiltration (NF), and reverse osmosis (RO) have been investigated for their effectiveness in retaining reactive dyes. NF and RO membranes, with smaller pore sizes, are generally more effective at removing dissolved dyes, including C.I. Reactive Brown 5, due to both size exclusion and electrostatic repulsion effects. UF membranes can be used to remove larger dye aggregates or microbial biomass in integrated systems.

Kinetic and Mechanistic Studies of C.i. Reactive Brown 5 Transformation

Reaction Kinetics of C.I. Reactive Brown 5 Degradation Processes (e.g., Pseudo-First-Order, Pseudo-Second-Order Models)

The degradation kinetics of C.I. Reactive Brown 5 are often analyzed using kinetic models to understand the rate-limiting steps of the transformation process. Pseudo-first-order and pseudo-second-order models are commonly applied to describe the experimental data obtained from various treatment methods.

In several studies investigating the degradation or adsorption of reactive dyes, including C.I. Reactive Black 5 (a related azo dye often studied in similar contexts), pseudo-first-order kinetics have been observed to fit the experimental data well, particularly in processes like sonolysis and ozonation or enzymatic degradation. researchgate.netfrontiersin.orgmdpi.com This suggests that the rate of degradation is proportional to the concentration of the dye.

Conversely, pseudo-second-order kinetics have also been reported to describe the adsorption kinetics of reactive dyes, including C.I. Reactive Black 5, onto various adsorbents. researchgate.netguilan.ac.irdeswater.comscispace.comcellulosechemtechnol.ro This model suggests that the rate-limiting step might involve a chemical reaction or covalent bonding between the dye and the adsorbent surface. deswater.com

The applicability of a specific kinetic model depends heavily on the degradation or removal process employed and the experimental conditions. For instance, in the biosorption of C.I. Reactive Black 5 by acid-treated brown seaweed, the kinetic data at various initial dye concentrations were interpreted in terms of the pseudo-second-order model. researchgate.net Similarly, the adsorption of C.I. Reactive Black 5 onto Fe3O4@SiO2-APTES nanoparticles was found to match well with the pseudo-second-order equation. guilan.ac.ir

Here is an example of how kinetic data might be presented (Note: Specific data for C.I. Reactive Brown 5 pseudo-first or second order kinetics were not explicitly found in the provided snippets, but examples for related dyes or general reactive dye adsorption are used to illustrate the table format):

Process Type	Dye (Example)	Kinetic Model	R² Value (Example)	Reference
Enzymatic Degradation	Reactive Black 5	Pseudo-First-Order	0.9258 - 0.9971	frontiersin.orgmdpi.com
Adsorption (Seaweed)	Reactive Black 5	Pseudo-Second-Order	Not specified	researchgate.net
Adsorption (Nanoparticles)	Reactive Black 5	Pseudo-Second-Order	0.997	guilan.ac.ir
Sonolysis and Ozonation	Reactive Black 5	Pseudo-First-Order	Not specified	researchgate.net
Adsorption (Ash)	Reactive dyes (general)	Pseudo-Second-Order	> 0.94	scispace.com

These findings highlight the variability in degradation kinetics depending on the treatment method, emphasizing the need for process-specific kinetic investigations for C.I. Reactive Brown 5.

Elucidation of C.I. Reactive Brown 5 Degradation Pathways and Intermediate Product Identification

The degradation of azo dyes like C.I. Reactive Brown 5 typically involves the cleavage of the azo linkages (-N=N-), which is often the initial step leading to decolorization. mdpi.comnih.gov This cleavage can occur through various mechanisms depending on the treatment process.

In biological degradation under anaerobic conditions, the azo bond can be reduced, leading to the formation of colorless aromatic amines. mdpi.comjesc.ac.cn These aromatic amines can be further degraded under aerobic conditions. mdpi.com Studies on the biodegradation of related azo dyes like Reactive Black 5 by bacteria such as Rhodopseudomonas palustris have shown that partial aromatic amines produced from azo reduction can be further degraded. jesc.ac.cnresearchgate.net UV-Vis spectroscopy and HPLC-MS are techniques used to analyze metabolites and propose degradation pathways. jesc.ac.cnresearchgate.net

Advanced oxidation processes (AOPs), such as Fenton, photo-Fenton, ozonation, and UV-based processes, involve the generation of reactive species like hydroxyl radicals, which can attack the dye molecule and lead to its degradation. researchgate.netresearchgate.neticrc.ac.irscispace.comajol.info Ozonation of azo dyes can result in the formation of aromatic and aliphatic compounds, which may undergo further degradation. researchgate.net Techniques like Gas Chromatography coupled with Mass Spectrometry (GC-MS) are employed to identify intermediate oxidation products. researchgate.netresearchgate.net For instance, in the sonolysis and ozonation of C.I. Reactive Black 5, muconic acid, (2Z)-pent-2-enedioic acid, and maleic acid were identified as main oxidation products. researchgate.net

Electrochemical degradation can also lead to the breakdown of the dye structure. Using a Boron-Doped Diamond (BDD) electrode, the azo bonds of Reactive Black 5 are attacked first, causing decolorization. nih.gov The aromatic ring structure can be one of the intermediates formed during this process. nih.gov

Identifying intermediate products is crucial because some byproducts can be more toxic than the original dye. nih.govresearchgate.net Analytical techniques such as UV-Vis spectrophotometry, FTIR, HPLC, and GC-MS are indispensable tools for monitoring the degradation process and identifying the structures of intermediate compounds. frontiersin.orgjesc.ac.cnresearchgate.netresearchgate.net

Assessment of Byproduct Formation and Mineralization Extent during C.I. Reactive Brown 5 Transformation

The transformation of C.I. Reactive Brown 5 does not always lead to complete mineralization (conversion to inorganic substances like CO2, water, and minerals). Instead, various byproducts can be formed, some of which may still pose environmental risks.

The extent of mineralization is often assessed by parameters such as Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) removal. A significant decrease in COD and TOC indicates that organic compounds are being broken down into simpler, often inorganic, substances. However, decolorization (loss of color) can occur without complete mineralization, as the chromophoric group (like the azo bond) is broken, but stable organic intermediates remain. researchgate.netnih.govicrc.ac.ir For example, in the sonolysis and ozonation of C.I. Reactive Black 5, decolorization was considerably faster than TOC removal, attributed to the ease of chromophore destruction compared to the complete breakdown of the molecule. researchgate.net Similarly, in ozonation and UV/O3 processes applied to a reactive dye, complete decolorization was achieved relatively quickly, but COD and TOC removal rates were lower, indicating incomplete mineralization and the likely formation of persistent intermediates. icrc.ac.ir

The nature of byproducts formed depends on the degradation method. As mentioned earlier, biological reduction of azo dyes can yield aromatic amines. mdpi.comjesc.ac.cn Oxidation processes can lead to the formation of various oxygenated compounds, including carboxylic acids, aldehydes, and ketones, as well as the opening of aromatic rings. researchgate.netresearchgate.net

Assessing byproduct formation often involves sophisticated analytical techniques to identify and quantify the intermediate compounds. researchgate.net The potential toxicity of these byproducts is a critical consideration in evaluating the effectiveness of a degradation process. nih.govresearchgate.net

Studies on related reactive dyes highlight that achieving high decolorization efficiency does not guarantee complete mineralization. For instance, in the electrochemical degradation of Reactive Black 5, low COD removal despite decolorization was attributed to the formation of different intermediates that were not subsequently mineralized, some of which could be quite stable and potentially more toxic than the original dye. nih.gov

Here is a hypothetical representation of mineralization data (based on general findings for reactive dyes, specific data for C.I. Reactive Brown 5 was not available):

Treatment Method (Example)	Dye (Example)	Decolorization Efficiency (%) (Example)	TOC Removal (%) (Example)	COD Removal (%) (Example)	Reference
Sonolysis + Ozonation	Reactive Black 5	84 (in 5 min)	4 (in 5 min)	Not specified	researchgate.net
Ozonation	Reactive Blue 19	100 (in 45 min)	19 (in 90 min)	47 (in 90 min)	icrc.ac.ir
UV + Ozonation	Reactive Blue 19	100 (in 45 min)	27 (in 90 min)	57 (in 90 min)	icrc.ac.ir
Electrochemical (BDD)	Reactive Black 5	High (decolorization faster)	Not specified	35 (in 5 hours)	nih.gov

Partial mineralization of Reactive Black 5 by Rhodopseudomonas palustris under anaerobic conditions has been suggested, with evidence that some aromatic amines produced from reduction were further degraded. jesc.ac.cnresearchgate.net This indicates that biological processes, particularly combined anaerobic and aerobic treatments, can contribute to more extensive mineralization. mdpi.com

Influence of Environmental and Operational Parameters on C.I. Reactive Brown 5 Degradation Rates and Mechanisms

The rate and mechanism of C.I. Reactive Brown 5 degradation are significantly influenced by various environmental and operational parameters. These parameters include pH, temperature, initial dye concentration, presence of other substances (e.g., salts, carbon sources, catalysts), and the specific characteristics of the treatment process.

pH: pH plays a critical role in many degradation processes. For instance, in Fenton-like oxidation of C.I. Reactive Brown 17 (a related reactive brown dye), an optimal pH of 3.5 was reported for 90% degradation. For the decolorization of Reactive Black 5 by Fenton and Fenton-like systems, optimum pH values were found to be around 11 or 12 depending on the specific system. researchgate.net In biosorption of Reactive Black 5 by seaweed, decreasing pH favored biosorption. researchgate.net The generation of reactive species in AOPs is highly sensitive to pH. ajol.info

Temperature: Temperature generally affects reaction rates. Increased temperature can lead to increased degradation rates in processes like sonolysis and ozonation of Reactive Black 5 researchgate.net or biosorption of Reactive Black 5 by seaweed. researchgate.net Enzymatic decolorization of Reactive Black 5 also showed temperature dependence, with an optimum temperature identified. irost.ir

Initial Dye Concentration: The initial concentration of C.I. Reactive Brown 5 can influence the degradation rate. Higher initial dye concentrations can sometimes lead to decreased decolorization rates, potentially due to the saturation of active sites in adsorption or biological processes, or the consumption of reactive species in AOPs. researchgate.netguilan.ac.irdeswater.comnih.gov

Presence of Other Substances:

Salts: High salt concentrations, common in textile effluents, can negatively impact biological degradation processes by affecting microbial activity. nih.gov

Carbon Sources: In biological treatment, the presence and type of carbon source can significantly influence the rate and extent of dye degradation. jesc.ac.cnjeb.co.in For example, in the anaerobic degradation of a reactive dye, the carbon source affected the decolorization kinetics. jeb.co.in

Catalysts and Oxidants: In AOPs, the concentration of catalysts (e.g., Fe2+ in Fenton processes) and oxidants (e.g., H2O2, ozone, persulfate) are crucial operational parameters affecting degradation efficiency. researchgate.neticrc.ac.irscispace.comajol.info

Process-Specific Parameters:

Light Intensity: In photocatalytic or photo-Fenton processes, light intensity is a key parameter influencing degradation rates. researchgate.netscispace.com

Adsorbent Dosage: In adsorption processes, the amount of adsorbent used directly affects the removal efficiency. guilan.ac.irdeswater.com

Enzyme Activity: For enzymatic degradation, enzyme concentration or activity is a critical factor. irost.ir

Optimizing these parameters is essential for achieving efficient transformation of C.I. Reactive Brown 5 in wastewater treatment. Research findings often involve systematic studies varying one parameter while keeping others constant to determine optimal conditions. researchgate.netscispace.comajol.infoirost.irnih.govmdpi.com

Here is an example table illustrating the influence of parameters (based on findings for Reactive Black 5 and other reactive dyes):

Parameter	Influence on Degradation Rate (Example)	Optimal Condition (Example)	Process Type (Example)	Reference
pH	Significant impact	pH 3.5 (oxidation), pH 11-12 (Fenton/biological), pH 1 (adsorption)	Various	researchgate.netresearchgate.netajol.info
Temperature	Generally increases rate	Process-dependent	Various	researchgate.netresearchgate.netirost.ir
Initial Dye Concentration	Can decrease rate at higher concentrations	Process-dependent	Various	researchgate.netguilan.ac.irdeswater.comnih.gov
Salt Concentration	High concentration can decrease rate	Lower concentrations favored	Biological	nih.gov
H2O2 Concentration	Optimal concentration exists	Process-dependent	Fenton/AOPs	researchgate.netscispace.comajol.info
Catalyst (Fe2+) Conc.	Optimal concentration exists	Process-dependent	Fenton/Photo-Fenton	ajol.info

Understanding the complex interplay of these parameters is vital for designing and operating effective treatment systems for effluents containing C.I. Reactive Brown 5.

Analytical Methodologies for Research on C.i. Reactive Brown 5

Spectrophotometric Techniques for C.I. Reactive Brown 5 Concentration Monitoring and Decolorization Assessment

Spectrophotometry, particularly UV-Visible spectrophotometry, is a fundamental technique for monitoring the concentration of C.I. Reactive Brown 5 in aqueous solutions and assessing the efficiency of decolorization processes. This method relies on the principle that the dye absorbs light at specific wavelengths, typically in the visible spectrum, corresponding to its color. By measuring the absorbance of a solution at the wavelength of maximum absorbance () for C.I. Reactive Brown 5, researchers can determine the dye concentration based on the Beer-Lambert Law.

Studies on the decolorization of reactive dyes, including C.I. Reactive Black 5 (a related azo dye), frequently utilize UV-Vis spectrophotometry to track the decrease in color intensity over time. For instance, the maximal absorption peak of Reactive Black 5 has been monitored at 599 nm by UV-visible spectrophotometer during Fenton oxidation processes. asianpubs.org The disappearance or significant reduction of the characteristic absorbance peak at the indicates the breakdown of the chromophore responsible for the dye's color. ndpublisher.in

The percentage of decolorization can be calculated using the initial and observed absorbance values. nih.gov This simple yet effective technique provides a quick and reliable way to evaluate the performance of various treatment methods, such as biological degradation, adsorption, or advanced oxidation processes, in removing the color from wastewater containing C.I. Reactive Brown 5. ndpublisher.innih.gov

Chromatographic Techniques for Separation, Identification, and Quantification of C.I. Reactive Brown 5 and its Metabolites (e.g., HPLC, GC-MS)

Chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), are indispensable for the separation, identification, and quantification of C.I. Reactive Brown 5 and its degradation products or metabolites. These techniques provide more detailed information than spectrophotometry alone, allowing researchers to understand the transformation pathways of the dye.

HPLC is widely used to assess the purity of dye samples and to monitor the disappearance of the parent dye peak during degradation studies. researchgate.net The appearance of new peaks at different retention times in HPLC chromatograms indicates the formation of intermediate products. researchgate.net This technique is particularly useful for analyzing relatively non-volatile or thermally unstable compounds like reactive dyes and their initial breakdown products.

GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile metabolites formed during the degradation of C.I. Reactive Brown 5. jabsonline.orgchemrxiv.org It involves separating the compounds by GC and then analyzing their mass fragmentation patterns in the MS detector, which helps in elucidating their structures. jabsonline.org GC-MS analysis of decolorized dye metabolites can reveal the presence of various intermediate products, such as aromatic amines, benzene, biphenyl, and naphthalene (B1677914) derivatives, providing insights into the biodegradation or chemical degradation mechanisms. nih.govresearchgate.net For example, in a study on the decolorization of C.I. Reactive Black 5, muconic acid, (2Z)-pent-2-enedioic acid, and maleic acid were identified as main oxidation products by GC-MS after 150 minutes of reaction. researchgate.net

Together, HPLC and GC-MS provide a comprehensive approach to tracking the fate of C.I. Reactive Brown 5 during treatment processes and identifying the resulting transformation products.

Spectroscopic Characterization of Transformed Products and Material Surfaces in C.I. Reactive Brown 5 Studies (e.g., FTIR, NMR, XRD)

Spectroscopic techniques like Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and X-ray Diffraction (XRD) are crucial for the structural characterization of C.I. Reactive Brown 5, its transformed products, and the surfaces of materials used in processes like adsorption and catalysis.

FTIR spectroscopy is used to identify the functional groups present in the dye molecule and its degradation products. nih.govjabsonline.org Changes or disappearance of characteristic absorption bands in the FTIR spectra, such as those corresponding to azo bonds (-N=N-), aromatic rings, or sulfonate groups, can indicate that the dye molecule has been cleaved or modified. nih.govjabsonline.org FTIR can also be used to analyze the functional groups on the surface of adsorbent materials before and after dye adsorption, providing information about the interaction mechanisms. mdpi.com

NMR spectroscopy (e.g., ¹H and ¹³C NMR) provides detailed structural information about organic molecules. It can be used to resolve the environments of different atoms within the C.I. Reactive Brown 5 molecule and its metabolites, helping to confirm their structures. acs.org While less commonly applied to complex mixtures of dye degradation products compared to GC-MS or LC-MS, NMR is invaluable for the definitive structural identification of isolated compounds.

XRD is primarily used to analyze the crystalline structure of solid materials, such as adsorbents or catalysts, used in C.I. Reactive Brown 5 removal studies. rsc.orgnih.gov It can provide information about the phase composition, crystallinity, and crystallite size of these materials. rsc.orgnih.gov In some cases, XRD might also be used to study the structural changes in materials after interaction with the dye or during catalytic processes.

These spectroscopic methods offer complementary information for understanding the chemical transformations of C.I. Reactive Brown 5 and the interactions between the dye and solid phases.

Elemental and Surface Analysis in Adsorption and Catalysis Research for C.I. Reactive Brown 5 Systems (e.g., SEM/EDS)

Techniques such as Scanning Electron Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDS) are vital for examining the morphology and elemental composition of materials used in adsorption and catalysis studies involving C.I. Reactive Brown 5.

SEM provides high-resolution images of the surface topography of materials like adsorbents, allowing researchers to observe their physical structure, porosity, and surface features before and after dye adsorption. mdpi.comdeswater.comdntb.gov.ua This helps in understanding how the dye interacts with the material surface and if any physical changes occur.

EDS, often integrated with SEM, provides elemental analysis of the material surface. deswater.com By analyzing the characteristic X-rays emitted from the sample when bombarded with electrons, EDS can identify the elements present and their relative abundance. deswater.com In the context of C.I. Reactive Brown 5, which contains elements like carbon, hydrogen, nitrogen, oxygen, and sulfur, EDS can confirm the presence of dye components on the adsorbent surface after the adsorption process. deswater.com This technique is particularly useful for studying the adsorption mechanisms and the distribution of the dye on the adsorbent material.

SEM/EDS analysis contributes to a better understanding of the surface properties of materials and their role in the removal or degradation of C.I. Reactive Brown 5.

Computational and Theoretical Investigations of C.i. Reactive Brown 5

Quantum Chemical Calculations for C.I. Reactive Brown 5 Molecular Reactivity and Electronic Structure (e.g., Density Functional Theory)

Quantum chemical calculations, particularly Density Functional Theory (DFT), are powerful tools for investigating the electronic structure and reactivity of dye molecules. DFT can be used to predict various molecular properties, rationalize trends, and explore structure-activity relationships researchgate.netresearchgate.net. By solving the Kohn-Sham equations, DFT provides insights into the distribution of electrons within a molecule acs.org.

Studies on related reactive dyes, such as Reactive Brown 10, illustrate the application of DFT in this context. DFT has been employed to design dye sensitizers based on reactive dyes, evaluating their efficiency for applications like dye-sensitized solar cells mdpi.com. These calculations can determine optimized molecular geometries, band gap values, density of states, and electrostatic potential surfaces, all of which are critical for understanding electronic transport properties and reactivity mdpi.com. For instance, DFT analysis of modified Reactive Brown 10 explored the impact of anchoring functional groups and introducing π-spacers on electronic properties mdpi.com. The study revealed that the introduction of a benzodithiophene-based π-spacer improved the conjugation and enhanced electron transport properties in modified Reactive Brown 10 mdpi.com.

DFT calculations can also be used to predict electron-transfer pathways and are often validated with experimental data like redox potentials . Furthermore, they can complement spectroscopic techniques such as FTIR and NMR by providing theoretical spectra and structural confirmations researchgate.net. The optimized geometries of reactive dyes and their derivatives, as determined by DFT, can reveal structural features like hydrogen bonding that influence their behavior mdpi.com.

While specific DFT results for C.I. Reactive Brown 5 were not found, the application of these methods to structurally similar reactive brown dyes (like Reactive Brown 10) demonstrates their relevance for investigating the molecular reactivity and electronic structure of C.I. Reactive Brown 5.

Molecular Dynamics Simulations for Adsorption Phenomena and Dye-Material Interactions

Molecular dynamics (MD) simulations are valuable for studying the dynamic interactions of dye molecules with various materials and in different environments, such as aqueous solutions or at interfaces. These simulations provide a microscopic picture of adsorption processes and dye-material interactions nih.govacs.org.

MD simulations can be used to evaluate adsorption mechanisms, providing insights into how dye molecules orient themselves on a surface and the forces involved in the interaction nih.gov. For example, MD simulations combined with experimental studies have been used to understand the removal of cationic dyes on activated carbon, examining the adsorption process nih.gov. Similarly, MD simulations have been applied to study the adsorption of organic contaminants like phthalate (B1215562) esters on clay surfaces, revealing details about molecular configurations and the energetic contributions (e.g., van der Waals and entropic contributions) to adsorption affinity acs.org.

While direct MD studies on C.I. Reactive Brown 5 were not identified, investigations on other reactive dyes, such as Reactive Black 5, have utilized MD simulations to explore interactions with biological molecules like human serum albumin researchgate.net. These studies can reveal the types of interactions (e.g., hydrogen bonds, van der Waals forces) that stabilize dye-material complexes researchgate.net.

Adsorption studies on reactive dyes, including Reactive Black 5, often involve fitting experimental data to isotherm models like Langmuir and Freundlich, and kinetic models such as pseudo-first and pseudo-second order models researchgate.netresearchgate.netpsu.edu. These models help describe the equilibrium and rate of the adsorption process. MD simulations can provide theoretical support and molecular-level explanations for the parameters obtained from these models.

The application of MD simulations to study the adsorption and interaction of various dyes and organic molecules on different substrates highlights their potential for investigating the adsorption phenomena and dye-material interactions of C.I. Reactive Brown 5.

Predictive Modeling of C.I. Reactive Brown 5 Degradation Pathways and Reaction Mechanisms

Predictive modeling techniques, often coupled with experimental data, are employed to understand and forecast the degradation pathways and reaction mechanisms of reactive dyes in various treatment processes. Due to the complex chemical structures of azo reactive dyes, they are not easily degraded, making the investigation of their degradation crucial researchgate.net.

Studies on the degradation of reactive dyes, such as Reactive Black 5 and Reactive Red 35, provide examples of how predictive modeling and analytical techniques are used to elucidate degradation pathways. Experimental methods like UV-Vis, FTIR, TLC, HPLC, GC-MS, and LC/MS are used to monitor decolorization, identify functional groups, and characterize intermediate and final degradation products nih.govresearchgate.net.

Predictive models, including artificial neural networks (ANN) and response surface methodology (RSM), can be used to optimize degradation processes and predict degradation rates based on various parameters such as dye concentration, pH, temperature, and the presence of catalysts or microorganisms redalyc.orgplos.orgnih.gov. For instance, an ANN model was used to predict the biodegradation rate of Reactive Black 5, showing good correlation with experimental data redalyc.org. Sensitivity analysis using ANN can also identify the most important factors affecting processes like biosorption, which is a form of dye removal that can precede or occur alongside degradation plos.org.

Degradation pathways are often proposed based on the identified intermediates researchgate.net. Common degradation mechanisms for azo dyes can involve the cleavage of azo bonds, hydroxylation of aromatic rings, desulfonation, and ring opening, leading to the formation of smaller, potentially less toxic molecules researchgate.net. Predictive models, such as the Ecological Structure-Activity Relationships (ECOSAR) model, can be used to evaluate the toxicity of predicted transformation products researchgate.net.

While specific predictive modeling studies for the degradation of C.I. Reactive Brown 5 were not found, the methodologies applied to other reactive dyes (Reactive Black 5, Reactive Red 35) demonstrate the established approaches for investigating and predicting the degradation pathways and reaction mechanisms relevant to C.I. Reactive Brown 5.

Computational and Adsorption Data Examples from Related Reactive Dyes

Compound Name	Study Type	Key Finding / Parameter	Value	Source
Reactive Brown 10	DFT (Electronic Properties)	Improvement in electron transport with π-spacer	Qualitative finding	mdpi.com
Reactive Black 5	Biosorption Isotherm (Langmuir model)	Maximum adsorption uptake on Laminaria sp.	101.5 mg/g (at pH 1, 40 °C)	researchgate.net
Reactive Black 5	Molecular Docking (Interaction with HSA)	Binding energy with Human Serum Albumin (HSA)	-27.94 kJ/mol	researchgate.net
Reactive Black 5	Predictive Modeling (ANN for Biodegradation)	Correlation coefficient (R²) between predicted and experimental biodegradation rate	> 0.99	redalyc.org
Reactive Black 5	Biosorption Sensitivity Analysis (ANN)	Most important parameter for biosorption (pH)	22% contribution	plos.org
Reactive Blue 2	Adsorption Capacity (Activated Carbon)	Maximum adsorption capacity at pH 7.0, 298 K	0.27 mmol/g	psu.edu
Reactive Blue 2	Adsorption Enthalpy (Activated Carbon)	Adsorption enthalpy (ΔHads)	42.2 kJ/mol	psu.edu
Reactive Red 4	Adsorption Capacity (Activated Carbon)	Maximum adsorption capacity at pH 7.0, 298 K	0.11 mmol/g	psu.edu
Reactive Yellow 2	Adsorption Capacity (Activated Carbon)	Maximum adsorption capacity at pH 7.0, 298 K	0.24 mmol/g	psu.edu
Reactive Yellow 2	Adsorption Enthalpy (Activated Carbon)	Adsorption enthalpy (ΔHads)	36.2 kJ/mol	psu.edu

Compound Names and PubChem CIDs

Future Research Directions and Emerging Trends in C.i. Reactive Brown 5 Studies

Development of Sustainable and Green Chemistry Approaches for C.I. Reactive Brown 5 Treatment

Sustainable and green chemistry approaches are increasingly being explored for the treatment of C.I. Reactive Brown 5. This involves utilizing environmentally friendly materials and processes to degrade or remove the dye from wastewater. Biological methods, such as biodegradation and biosorption, are prominent in this area. Microorganisms, including bacteria, fungi, and algae, show potential for decolorizing and degrading reactive dyes mdpi.comfrontiersin.org. Enzymatic degradation, utilizing enzymes like laccases and peroxidases, is also considered a cost-effective and low-energy approach frontiersin.orgirost.irmdpi.com.

Biosorption using various biomass materials, including seaweed, fungal biomass, and agricultural wastes, is another promising green approach researchgate.netnih.govtandfonline.com. These materials can adsorb dye molecules from aqueous solutions. For instance, studies have investigated the biosorption of Reactive Black 5 (a related reactive dye) using acid-treated brown seaweed, demonstrating significant uptake and removal efficiency researchgate.net. Modified biomasses and novel bio-based adsorbents are being developed to enhance adsorption capacity and regeneration potential nih.govresearchgate.net.

Green chemistry principles are also being applied to the development of new treatment processes, emphasizing the reduction or elimination of hazardous substances and energy efficiency nih.gov. This includes exploring the use of water or bio-based solvents in treatment processes and minimizing the generation of secondary waste nih.gov.

Integration of Advanced Technologies for Comprehensive and Cost-Effective C.I. Reactive Brown 5 Remediation

The integration of advanced technologies is crucial for achieving comprehensive and cost-effective remediation of C.I. Reactive Brown 5. Advanced oxidation processes (AOPs), such as Fenton, photo-Fenton, ozonation, and photocatalysis, are being investigated for their ability to degrade recalcitrant dye molecules researchgate.netmdpi.com. These methods generate highly reactive species, such as hydroxyl radicals, that can break down the complex structure of reactive dyes springerprofessional.de.

Electrochemical methods, including electrocoagulation and electrochemical oxidation, also offer potential for dye removal and degradation nih.govmdpi.com. Membrane processes like reverse osmosis, nanofiltration, and microfiltration are effective in separating dyes from wastewater, although membrane fouling remains a challenge rsc.org.

Hybrid approaches that combine different technologies are gaining traction to leverage the advantages of each method and overcome individual limitations mdpi.com. For example, combining biological treatment with AOPs or membrane processes can lead to higher removal efficiencies and more complete mineralization of the dye and its byproducts mdpi.commdpi.com. The use of nanomaterials, such as magnetic nanoparticles and metal oxide nanoparticles, as adsorbents or photocatalysts is also an active area of research guilan.ac.irmdpi.com.

Bridging Fundamental Research with Scalable Industrial Applications for C.I. Reactive Brown 5 Pollution Control

A key challenge in C.I. Reactive Brown 5 pollution control is bridging the gap between fundamental research findings and their implementation in scalable industrial applications. While laboratory-scale studies demonstrate the effectiveness of various treatment methods, scaling up these processes for treating large volumes of industrial effluent presents significant engineering and economic challenges mdpi.com.

Future research needs to focus on pilot-scale studies and the design of robust, energy-efficient, and cost-effective treatment systems that can handle the variable composition and high pollutant load of textile wastewater mdpi.com. This includes optimizing process parameters for larger scales, evaluating the long-term stability and performance of materials and technologies, and assessing the economic feasibility of the proposed solutions. Research into continuous flow systems and the development of easily regenerable or disposable adsorbents and catalysts is also important for industrial implementation researchgate.netresearchgate.net.

Addressing Challenges in Complex Industrial Effluent Treatment Containing C.I. Reactive Brown 5

Treating complex industrial effluents containing C.I. Reactive Brown 5 poses several challenges. Textile wastewater often contains mixtures of different dyes, auxiliary chemicals, salts, and heavy metals, which can interfere with treatment processes and increase their complexity and cost researchgate.netsci-hub.se. The high salinity and variable pH of these effluents can also impact the efficiency of biological and physicochemical treatment methods frontiersin.orgguilan.ac.ir.

Future research must address the challenges of treating these complex matrices. This involves developing treatment strategies that are effective for mixtures of pollutants, robust to variations in effluent composition, and capable of handling high salt concentrations. Research into the synergistic or antagonistic effects of different pollutants on treatment efficiency is needed. Furthermore, there is a need for cost-effective and environmentally sound methods for managing the sludge and byproducts generated during the treatment process sci-hub.se.

Addressing these challenges requires interdisciplinary collaboration between chemists, biologists, engineers, and industry stakeholders to develop integrated and sustainable solutions for C.I. Reactive Brown 5 pollution control.

Q & A

Basic: What experimental parameters are critical for optimizing the synthesis of C.I. Reactive Brown 5 to ensure high purity and yield?

Answer:
Optimal synthesis requires systematic variation of temperature (60–80°C), pH (10–12), and reaction time (2–4 hours), monitored via thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to track intermediate formation. Statistical tools like Design of Experiments (DoE) can identify parameter interactions, while purity is validated using elemental analysis and mass spectrometry .

Basic: Which analytical techniques are most reliable for structural elucidation of C.I. Reactive Brown 5?

Answer:
Combine UV-Vis spectroscopy (λmax ~450–500 nm for azo bonds), FTIR (C-N/C-O stretching at 1250–1350 cm⁻¹), and ¹H/¹³C NMR (aromatic proton environments at δ 6.5–8.5 ppm). Cross-validate with X-ray crystallography if single crystals are obtainable. Reproducibility requires calibration against certified reference materials .

Advanced: How can substituent effects on C.I. Reactive Brown 5’s reactivity with cellulose be mechanistically studied?

Answer:
Use stopped-flow kinetics to measure binding rates under varying pH and ionic strength. Pair with density functional theory (DFT) simulations to model electron-density changes at reactive sites (e.g., sulfonic acid groups). Compare kinetic data (kobs) across derivatives to establish structure-activity relationships (SARs) .

Advanced: What computational approaches predict the environmental degradation pathways of C.I. Reactive Brown 5?

Answer:
Apply quantitative structure-activity relationship (QSAR) models to estimate hydrolysis rates and photodegradation products. Molecular dynamics (MD) simulations can assess interactions with soil organic matter. Validate predictions via LC-MS/MS analysis of degradation byproducts in controlled aquatic microcosms .

Data Contradiction: How should discrepancies in adsorption capacities of C.I. Reactive Brown 5 across studies be resolved?

Answer:
Conduct a meta-analysis to identify confounding variables (e.g., cellulose source, particle size). Replicate experiments using standardized protocols (ISO 20705:2018) and control for humidity/temperature. Use ANOVA to test for batch-to-batch variability in dye synthesis .

Reproducibility: What protocols ensure inter-laboratory reproducibility in C.I. Reactive Brown 5 synthesis and characterization?

Answer:
Publish step-by-step synthesis protocols with exact molar ratios, purification steps (e.g., recrystallization solvents), and spectral benchmarks. Share raw data in open repositories (e.g., Zenodo) and use interlaboratory studies (ILS) to assess consistency in HPLC retention times and NMR shifts .

Ecotoxicology: What methodologies evaluate the chronic toxicity of C.I. Reactive Brown 5 in aquatic ecosystems?

Answer:
Perform OECD 211 (Daphnia magna) and OECD 201 (algae growth inhibition) tests over 21–28 days. Use LC-MS to quantify bioaccumulation in fish tissues. Complement with transcriptomic analysis (RNA-seq) to identify gene expression changes related to oxidative stress .